2-[(Dimethylsulfamoyl)(phenyl)amino]-N-[3-(propan-2-yloxy)propyl]acetamide

• Molecular Formula: C16H27N3O4S
• Molecular Weight: 357.5 g/mol
• IUPAC Name: 2-[N-(dimethylsulfamoyl)anilino]-N-(3-propan-2-yloxypropyl)acetamide
• InChI: InChI=1S/C16H27N3O4S/c1-14(2)23-12-8-11-17-16(20)13-19(24(21,22)18(3)4)15-9-6-5-7-10-15/h5-7,9-10,14H,8,11-13H2,1-4H3,(H,17,20)
• InChI Key: URDCORQKCKZJGG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCNC(=O)CN(C1=CC=CC=C1)S(=O)(=O)N(C)C

Description

2-[(Dimethylsulfamoyl)(phenyl)amino]-N-[3-(propan-2-yloxy)propyl]acetamide is an organic compound with a complex structure that includes a dimethylsulfamoyl group, a phenyl group, and a propan-2-yloxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(Dimethylsulfamoyl)(phenyl)amino]-N-[3-(propan-2-yloxy)propyl]acetamide typically involves multiple steps, including the formation of intermediate compounds. The process may start with the preparation of the dimethylsulfamoyl chloride, which is then reacted with aniline to form the dimethylsulfamoylphenylamine intermediate. This intermediate is further reacted with 3-(propan-2-yloxy)propylamine under specific conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions. The process may also involve purification steps such as recrystallization or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

2-[(Dimethylsulfamoyl)(phenyl)amino]-N-[3-(propan-2-yloxy)propyl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amines or alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles such as halides or amines. Reaction conditions may vary depending on the desired product, including temperature, solvent, and reaction time.

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.

Scientific Research Applications

2-[(Dimethylsulfamoyl)(phenyl)amino]-N-[3-(propan-2-yloxy)propyl]acetamide has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(Dimethylsulfamoyl)(phenyl)amino]-N-[3-(propan-2-yloxy)propyl]acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other sulfonamide derivatives and amides with comparable structures. Examples include:

• N-(phenylsulfonyl)acetamide
• N-(dimethylsulfamoyl)benzamide

Uniqueness

What sets 2-[(Dimethylsulfamoyl)(phenyl)amino]-N-[3-(propan-2-yloxy)propyl]acetamide apart is its unique combination of functional groups, which confer specific chemical properties and potential applications. The presence of the dimethylsulfamoyl group, phenyl group, and propan-2-yloxy group allows for diverse chemical reactivity and interactions, making it a valuable compound in various fields of research.